2-[(4-isopropoxybenzoyl)amino]benzamide

• IUPAC Name: 2-[(4-propan-2-yloxybenzoyl)amino]benzamide
• InChI: InChI=1S/C17H18N2O3/c1-11(2)22-13-9-7-12(8-10-13)17(21)19-15-6-4-3-5-14(15)16(18)20/h3-11H,1-2H3,(H2,18,20)(H,19,21)
• InChI Key: OFDVWCMLBNVYJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

2-[(4-isopropoxybenzoyl)amino]benzamide, also known as Ipratropium bromide, is a chemical compound that is widely used in scientific research for its various biochemical and physiological effects. It is a derivative of atropine and is commonly used as a bronchodilator in the treatment of respiratory diseases.

Mechanism of Action

2-[(4-isopropoxybenzoyl)amino]benzamide bromide works by blocking the action of acetylcholine, a neurotransmitter that is involved in the contraction of smooth muscles. By blocking the action of acetylcholine, 2-[(4-isopropoxybenzoyl)amino]benzamide bromide relaxes the smooth muscles in the airways, leading to bronchodilation and improved airflow. It also inhibits the release of inflammatory mediators such as histamine, leukotrienes, and prostaglandins, leading to anti-inflammatory effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4-isopropoxybenzoyl)amino]benzamide bromide include bronchodilation, anti-inflammatory effects, and neuroprotective effects. It also has anticholinergic effects, which can lead to side effects such as dry mouth, blurred vision, and urinary retention.

Advantages and Limitations for Lab Experiments

2-[(4-isopropoxybenzoyl)amino]benzamide bromide has several advantages for lab experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. It also has well-established pharmacological properties, which makes it a reliable tool for studying respiratory diseases and inflammatory conditions. However, it also has some limitations. It has a short half-life and requires frequent dosing, which can be problematic in long-term experiments. Additionally, its anticholinergic effects can lead to unwanted side effects in animal models.

Future Directions

There are several future directions for the use of 2-[(4-isopropoxybenzoyl)amino]benzamide bromide in scientific research. One potential direction is the development of new formulations that improve its pharmacokinetic properties, such as sustained-release formulations that reduce the need for frequent dosing. Another direction is the exploration of its neuroprotective effects and its potential in the treatment of neurological disorders. Additionally, there is a need for further research on its anti-inflammatory effects and its potential in the treatment of inflammatory conditions beyond respiratory diseases.
In conclusion, 2-[(4-isopropoxybenzoyl)amino]benzamide bromide is a widely used chemical compound in scientific research for its various biochemical and physiological effects. Its well-established pharmacological properties make it a reliable tool for studying respiratory diseases and inflammatory conditions. However, its limitations must also be considered when designing experiments. The future directions for the use of 2-[(4-isopropoxybenzoyl)amino]benzamide bromide in scientific research are promising, and further research is needed to explore its potential in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[(4-isopropoxybenzoyl)amino]benzamide bromide involves the reaction of 4-isopropoxybenzoyl chloride with 2-aminobenzamide in the presence of a base such as triethylamine. The reaction yields 2-[(4-isopropoxybenzoyl)amino]benzamide bromide as a white crystalline solid with a melting point of 222-226 °C.

Scientific Research Applications

2-[(4-isopropoxybenzoyl)amino]benzamide bromide is widely used in scientific research for its various biochemical and physiological effects. It is commonly used as a bronchodilator in the treatment of respiratory diseases such as asthma, chronic obstructive pulmonary disease (COPD), and bronchitis. It has also been shown to have anti-inflammatory effects and can be used to treat other inflammatory conditions such as rhinitis and conjunctivitis. Additionally, 2-[(4-isopropoxybenzoyl)amino]benzamide bromide has been shown to have neuroprotective effects and may have potential in the treatment of neurological disorders such as Alzheimer's disease.